Cas no 68936-13-0 (4-(E)-(4-Methoxyphenyl)diazenylbenzene-1,3-diamine)

• Product Name: 4-(E)-(4-Methoxyphenyl)diazenylbenzene-1,3-diamine
• CAS No: 68936-13-0
• MF: C₁₃H₁₅ClN₄O
• MW: 278.737401247025
• MDL: MFCD00060224
• CID: 502905
• PubChem ID: 87572233
• Update Time: 2025-10-15

4-(E)-(4-Methoxyphenyl)diazenylbenzene-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediamine,4-[2-(4-methoxyphenyl)diazenyl]-, hydrochloride (1:1)
• Methoxy Red
• 4-[(E)-(4-Methoxyphenyl)diazenyl]-benzene-1,3-diamine
• 4-(4-METHOXYPHENYLAZO)-1,3-PHENYLENEDIAMINE MONOHYDROCHLORIDE
• 4-METHOXYCHRYSOIDINE HYDROCHLORIDE
• 4-Methoxychrysoidine Hydrochloride 4-(4-Methoxyphenylazo)-1,3-phenylenediamine Monohydrochloride
• P-METHOXYCHRYSOIDIN
• p-Methoxychrysoidine hydrochloride
• M0129
• (E)-4-((4-methoxyphenyl)diazenyl)benzene-1,3-diamine hydrochloride
• MFCD00060224
• 1,3-Benzenediamine,4-[2-(4-methoxyphenyl)diazenyl]-,hydrochloride(1:1)
• D91282
• SCHEMBL22974898
• 4-((4-Methoxyphenyl)diazenyl)benzene-1,3-diamine hydrochloride
• 68936-13-0
• CS-0454909
• 4-[(4-methoxyphenyl)diazenyl]benzene-1,3-diamine;hydrochloride
• 4-[2-(4-methoxyphenyl)diazen-1-yl]benzene-1,3-diamine hydrochloride
• 4-(E)-(4-Methoxyphenyl)diazenylbenzene-1,3-diamine

• MDL： MFCD00060224
• Inchi： 1S/C13H14N4O.ClH/c1-18-11-5-3-10(4-6-11)16-17-13-7-2-9(14)8-12(13)15;/h2-8H,14-15H2,1H3;1H/b17-16+;
• InChI Key： NKGWQPAKARFOPX-CMBBICFISA-N
• SMILES： Cl.O(C)C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1N)N

Computed Properties

• Exact Mass: 278.09300
• Monoisotopic Mass: 278.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86

Experimental Properties

• Color/Form: 。
• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 471.0±35.0 °C at 760 mmHg
• PSA: 85.99000
• LogP: 5.23940
• Solubility: 。
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

4-(E)-(4-Methoxyphenyl)diazenylbenzene-1,3-diamine Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments

Additional information on 4-(E)-(4-Methoxyphenyl)diazenylbenzene-1,3-diamine

Research Briefing on 4-(E)-(4-Methoxyphenyl)diazenylbenzene-1,3-diamine (CAS: 68936-13-0)

4-(E)-(4-Methoxyphenyl)diazenylbenzene-1,3-diamine (CAS: 68936-13-0) is a diazo compound that has garnered significant attention in recent chemical and biomedical research due to its unique structural properties and potential applications. This research briefing synthesizes the latest findings regarding this compound, focusing on its synthesis, characterization, and emerging biomedical applications.

Recent studies have highlighted the compound's role as a versatile intermediate in organic synthesis, particularly in the development of azo dyes and photoactive materials. Its molecular structure, featuring both methoxy and amino functional groups, allows for selective modifications, making it a valuable scaffold for designing novel bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in synthesizing targeted inhibitors for specific enzyme systems.

In the biomedical field, preliminary investigations suggest potential applications of 68936-13-0 in photodynamic therapy (PDT) and as a molecular probe for cellular imaging. The compound's ability to undergo photo-induced isomerization has been explored in the context of controlled drug release systems. Research teams at several institutions are currently evaluating its pharmacokinetic properties and toxicity profiles to assess its suitability for therapeutic use.

Advanced characterization techniques, including X-ray crystallography and NMR spectroscopy, have provided detailed insights into the compound's molecular conformation and electronic properties. These structural analyses are crucial for understanding its reactivity and interaction with biological targets. Computational modeling studies have further predicted favorable binding affinities with certain protein targets, suggesting potential as a lead compound for drug development.

Ongoing research is exploring the compound's potential in materials science applications, particularly in the development of smart materials that respond to light stimuli. The combination of its photochemical properties and synthetic accessibility makes it an attractive candidate for various technological applications beyond the biomedical field.

Future research directions include optimization of synthetic protocols to improve yield and purity, detailed investigation of its mechanism of action in biological systems, and exploration of structure-activity relationships through systematic derivatization. The compound's dual functionality as both a synthetic building block and potential bioactive agent positions it as a molecule of significant interest across multiple disciplines within chemical and biomedical research.